4-(diethylamino)-1-methyl-3-nitro-2(1H)-quinolinone

• IUPAC Name: 4-(diethylamino)-1-methyl-3-nitroquinolin-2-one
• InChI: InChI=1S/C14H17N3O3/c1-4-16(5-2)12-10-8-6-7-9-11(10)15(3)14(18)13(12)17(19)20/h6-9H,4-5H2,1-3H3
• InChI Key: FPNBOZWNRHNYTA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C(=O)N(C2=CC=CC=C21)C)[N+](=O)[O-]
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol
• Solubility: 24.9 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(Diethylamino)-1-methyl-3-nitro-2(1H)-quinolinone, also known as DEMQN, is a chemical compound that has gained significant attention in scientific research due to its potential as a fluorescent probe for biological imaging. This compound is a member of the quinolinone family and possesses unique properties that make it useful in various applications.

Mechanism of Action

The mechanism of action of 4-(diethylamino)-1-methyl-3-nitro-2(1H)-quinolinone involves its ability to bind to specific targets, resulting in a change in its fluorescence properties. The binding of 4-(diethylamino)-1-methyl-3-nitro-2(1H)-quinolinone to proteins and nucleic acids causes a shift in its excitation and emission spectra, allowing for its detection and visualization in living cells.
Biochemical and Physiological Effects:
4-(diethylamino)-1-methyl-3-nitro-2(1H)-quinolinone has been shown to have minimal toxicity and does not interfere with cellular processes, making it a useful tool for studying biological systems. Its ability to selectively bind to specific targets allows for the visualization of cellular processes without interfering with their function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(diethylamino)-1-methyl-3-nitro-2(1H)-quinolinone is its ability to selectively bind to specific targets, allowing for the visualization of cellular processes without interfering with their function. Its fluorescence properties also make it an ideal tool for studying cellular processes in real-time. However, one limitation of 4-(diethylamino)-1-methyl-3-nitro-2(1H)-quinolinone is its sensitivity to pH changes, which can affect its fluorescence properties.

Future Directions

4-(diethylamino)-1-methyl-3-nitro-2(1H)-quinolinone has shown great potential as a tool for biological imaging, and future research could focus on its optimization for specific applications. This could involve the development of new derivatives with improved fluorescence properties or the exploration of its use in different biological systems. Additionally, the use of 4-(diethylamino)-1-methyl-3-nitro-2(1H)-quinolinone in combination with other imaging techniques could lead to a more comprehensive understanding of cellular processes.

Synthesis Methods

The synthesis of 4-(diethylamino)-1-methyl-3-nitro-2(1H)-quinolinone involves the reaction of 4-chloro-1-methyl-3-nitroquinolin-2(1H)-one with diethylamine in the presence of a base. The resulting compound is then purified through column chromatography to obtain the final product. This synthesis method has been reported in various scientific papers, and its efficiency and reproducibility have been demonstrated.

Scientific Research Applications

4-(diethylamino)-1-methyl-3-nitro-2(1H)-quinolinone has been widely used as a fluorescent probe for biological imaging due to its ability to selectively bind to proteins and nucleic acids. Its fluorescence properties make it an ideal tool for studying cellular processes and interactions in living cells. 4-(diethylamino)-1-methyl-3-nitro-2(1H)-quinolinone has been used in various applications, including the detection of DNA damage, protein localization, and monitoring of intracellular pH changes.